![molecular formula C16H22N2O4 B6149242 1-[(tert-butoxy)carbonyl]-4-methyl-4-(pyridin-2-yl)pyrrolidine-3-carboxylic acid CAS No. 1823833-91-5](/img/no-structure.png)
1-[(tert-butoxy)carbonyl]-4-methyl-4-(pyridin-2-yl)pyrrolidine-3-carboxylic acid
Description
“1-[(tert-butoxy)carbonyl]-4-methyl-4-(pyridin-2-yl)pyrrolidine-3-carboxylic acid” is a chemical compound with the molecular weight of 306.36 . It’s a powder form substance stored at room temperature .
Molecular Structure Analysis
The IUPAC name of this compound is 1-(tert-butoxycarbonyl)-4-methyl-4-(pyridin-2-yl)pyrrolidine-3-carboxylic acid . The InChI code is 1S/C16H22N2O4/c1-15(2,3)22-14(21)18-9-11(13(19)20)16(4,10-18)12-7-5-6-8-17-12/h5-8,11H,9-10H2,1-4H3,(H,19,20) .Physical And Chemical Properties Analysis
This compound is a powder form substance stored at room temperature . It has a molecular weight of 306.36 .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(tert-butoxy)carbonyl]-4-methyl-4-(pyridin-2-yl)pyrrolidine-3-carboxylic acid involves the protection of the carboxylic acid group, followed by the formation of the pyrrolidine ring and the introduction of the pyridine group. The final step involves the deprotection of the tert-butoxycarbonyl group.", "Starting Materials": [ "4-methyl-3-oxopentanoic acid", "tert-butyl alcohol", "pyridine", "triethylamine", "ethyl chloroformate", "sodium hydride", "1,2-dibromoethane", "sodium borohydride", "acetic acid", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "water" ], "Reaction": [ "Step 1: Protection of carboxylic acid group by reacting 4-methyl-3-oxopentanoic acid with tert-butyl alcohol in the presence of triethylamine to form tert-butyl 4-methyl-3-oxopentanoate.", "Step 2: Formation of pyrrolidine ring by reacting tert-butyl 4-methyl-3-oxopentanoate with sodium hydride and 1,2-dibromoethane to form tert-butyl 4-methyl-4-(bromomethyl)pyrrolidine-3-carboxylate.", "Step 3: Introduction of pyridine group by reacting tert-butyl 4-methyl-4-(bromomethyl)pyrrolidine-3-carboxylate with pyridine and sodium hydride to form 1-[(tert-butoxy)carbonyl]-4-methyl-4-(pyridin-2-yl)pyrrolidine-3-carboxylic acid.", "Step 4: Deprotection of tert-butoxycarbonyl group by reacting 1-[(tert-butoxy)carbonyl]-4-methyl-4-(pyridin-2-yl)pyrrolidine-3-carboxylic acid with acetic acid and hydrochloric acid to form the intermediate, which is then treated with sodium borohydride and sodium hydroxide to obtain the final product." ] } | |
CAS RN |
1823833-91-5 |
Product Name |
1-[(tert-butoxy)carbonyl]-4-methyl-4-(pyridin-2-yl)pyrrolidine-3-carboxylic acid |
Molecular Formula |
C16H22N2O4 |
Molecular Weight |
306.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
